Cas no 94777-52-3 (1-(pyrazin-2-yl)ethan-1-ol)

1-(Pyrazin-2-yl)ethan-1-ol is a heterocyclic alcohol featuring a pyrazine ring substituted with a hydroxymethyl group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its pyrazine core contributes to its utility in forming nitrogen-rich scaffolds, while the hydroxyl group enhances reactivity for further functionalization, such as oxidation or esterification. The compound exhibits moderate stability under standard conditions, making it suitable for controlled synthetic applications. Its structural features enable its use in the development of bioactive molecules, including potential ligands or building blocks for drug discovery. Proper handling and storage are recommended to maintain purity.
1-(pyrazin-2-yl)ethan-1-ol structure
1-(pyrazin-2-yl)ethan-1-ol structure
Product Name:1-(pyrazin-2-yl)ethan-1-ol
CAS No:94777-52-3
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD12153748
CID:798778
PubChem ID:573013
Update Time:2025-06-14

1-(pyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrazin-2-yl)ethanol
    • 1-pyrazin-2-ylethanol
    • 1-Pyrazin-2-yl-ethanol
    • 2-Pyrazinemethanol, a-methyl-
    • 2-(1-Hydroxyethyl)pyrazine
    • alpha-Methylpyrazinemethanol
    • 1-(pyrazin-2-yl)ethan-1-ol
    • 1-(2-Pyrazinyl)-1-ethanol
    • 1-(2-Pyrazinyl)ethanol
    • LRQUNKQRPBWOQQ-UHFFFAOYSA-N
    • Pyrazylethanol
    • Pyrazinemethanol, alpha-methyl- (9CI)
    • Pyrazinemethanol, a-methyl-
    • 1-(2-Pyrazinyl)ethanol #
    • .alpha.-Methylpyrazinemethanol
    • 2-Pyrazinemethanol, alpha-methyl-
    • NE41060
    • AM101693
    • ST24
    • Pyrazinemethanol, α-methyl- (9CI)
    • α-Methyl-2-pyrazinemethanol (ACI)
    • α-Methylpyrazinemethanol
    • DA-17299
    • SY020279
    • AS-59058
    • EN300-62248
    • 94777-52-3
    • SCHEMBL642416
    • Z513751834
    • DTXSID50341430
    • AKOS010015432
    • F8880-1914
    • MFCD12153748
    • D82306
    • NS00113812
    • CS-0154078
    • MDL: MFCD12153748
    • Inchi: 1S/C6H8N2O/c1-5(9)6-4-7-2-3-8-6/h2-5,9H,1H3
    • InChI Key: LRQUNKQRPBWOQQ-UHFFFAOYSA-N
    • SMILES: OC(C)C1C=NC=CN=1

Computed Properties

  • Exact Mass: 124.063662883g/mol
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.160
  • Melting Point: Not available
  • Boiling Point: 234 ºC
  • Flash Point: 96 ºC
  • PSA: 46.01000
  • LogP: 0.52990
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(pyrazin-2-yl)ethan-1-ol Security Information

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1-(pyrazin-2-yl)ethan-1-ol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; 4 h, rt
1.2 Reagents: Water
1.3 Reagents: Acetic acid
Reference
Determination of the position of the N-O function in substituted pyrazine N-oxides by chemometric analysis of carbon-13 nuclear magnetic resonance data
Butler, Matias; Cabrera, Gabriela M., Journal of Molecular Structure, 2013, 1043, 37-42

Production Method 2

Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Ethanol ,  Tetrahydrofuran
Reference
Diazines 13: Metalation without Ortho-Directing Group - Functionalization of Diazines via Direct Metalation
Ple, Nelly; Turck, Alain; Couture, Karine; Queguiner, Guy, Journal of Organic Chemistry, 1995, 60(12), 3781-6

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Preparation of pyrrolobenzopyranoquinolizinecarboxylates and analogs as CCR-5 chemokine receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ;  0 °C; rt
1.2 Solvents: Water ;  rt
Reference
Nickel-Catalyzed Formal Aminocarbonylation of Secondary Benzyl Chlorides with Isocyanides
Wang, Yun; Huang, Wenyi; Wang, Chenglong; Qu, Jingping ; Chen, Yifeng, Organic Letters, 2020, 22(11), 4245-4249

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  overnight, rt
Reference
Asymmetric Hydroboration of Heteroaryl Ketones by Aluminum Catalysis
Lebedev, Yury ; Polishchuk, Iuliia ; Maity, Bholanath ; Dinis Veloso Guerreiro, Miguel; Cavallo, Luigi ; et al, Journal of the American Chemical Society, 2019, 141(49), 19415-19423

Production Method 6

Reaction Conditions
1.1 Catalysts: Lithium chloride ,  Bis[dichloro[η5-(pentamethylcyclopentadienyl)]rhodium] ,  1,1-Dimethylethyl N-[(1S)-1-[[[[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methyl… Solvents: Isopropanol ,  Dichloromethane ,  Tetrahydrofuran ;  2 min, rt
1.2 Reagents: Isopropanol Catalysts: Sodium isopropoxide ;  1.5 h, rt
1.3 Reagents: Ammonium acetate Solvents: Isopropanol ;  rt
Reference
High Throughput Screening of a Catalyst Library for the Asymmetric Transfer Hydrogenation of Heteroaromatic Ketones: Formal Syntheses of (R)-Fluoxetine and (S)-Duloxetine
Buitrago, Elina; Lundberg, Helena; Andersson, Hans; Ryberg, Per; Adolfsson, Hans, ChemCatChem, 2012, 4(12), 2082-2089

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C
1.2 Reagents: Water
Reference
3-Imidazolylindoles for treatment of proliferative diseases and their preparation
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ,  Tetrahydrofuran ;  overnight, rt
Reference
Preparation of piperidinylbenzoxazinones as tocolytic oxytocin receptor antagonists.
, United States, , ,

Production Method 9

Reaction Conditions
Reference
Superacid-Catalyzed Reactions of Olefinic Pyrazines: an Example of Anti-Markovnikov Addition Involving Superelectrophiles
Zhang, Yiliang; Briski, Jason; Zhang, Yun; Rendy, Rendy; Klumpp, Douglas A., Organic Letters, 2005, 7(12), 2505-2508

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: 2247385-46-0 Solvents: Isopropanol ;  14 h, 82 °C
Reference
Chemoselective transfer hydrogenation of nitroarenes, ketones and aldehydes using acylthiourea based Ru(II)(p-cymene) complexes as precatalysts
Sathishkumar, Pushpanathan N.; Raveendran, Neethi; Bhuvanesh, Nattamai S. P.; Karvembu, Ramasamy, Journal of Organometallic Chemistry, 2018, 876, 57-65

Production Method 11

Reaction Conditions
1.1 Reagents: Pinacolborane Catalysts: 2255360-50-8 ;  16 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Dearomatization and Functionalization of Terpyridine Ligands Leading to Unprecedented Zwitterionic Meisenheimer Aluminum Complexes and Their Use in Catalytic Hydroboration
Zhang, Guoqi ; Wu, Jing; Zeng, Haisu; Neary, Michelle C. ; Devany, Matthew; et al, ACS Catalysis, 2019, 9(2), 874-884

Production Method 12

Reaction Conditions
1.1 Reagents: Silica ;  rt
Reference
Copper(II)-Catalyzed Selective Hydroboration of Ketones and Aldehydes
Zeng, Haisu; Wu, Jing; Li, Sihan; Hui, Christina; Ta, Anita; et al, Organic Letters, 2019, 21(2), 401-406

Production Method 13

Reaction Conditions
1.1 Reagents: Magnesate(1-), tributyl-, lithium (1:1) Solvents: Tetrahydrofuran ,  Hexane ;  -30 °C; 2.5 h, -10 °C
1.2 1 h, -10 °C; 18 h, rt
1.3 Reagents: Water
Reference
Metal-halogen exchange using tri-n-butyl lithium magnesate in the diazine series: diazine 49
Buron, Frederic; Ple, Nelly; Turck, Alain; Marsais, Francis, Synlett, 2006, (10), 1586-1588

Production Method 14

Reaction Conditions
1.1 Reagents: Isopropanol ,  Potassium tert-butoxide Catalysts: 2763459-01-2 ;  6 h, 82 °C
Reference
Carboxamide carbonyl-ruthenium(II) complexes: detailed structural and mechanistic studies in the transfer hydrogenation of ketones
Kumah, Robert T.; Vijayan, Paranthaman; Ojwach, Stephen O., New Journal of Chemistry, 2022, 46(7), 3146-3155

Production Method 15

Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: 2376628-98-5 Solvents: Isopropanol ;  30 min, 82 °C
1.2 82 °C; 24 h, 82 °C
Reference
Structural, kinetics and mechanistic studies of transfer hydrogenation of ketones catalyzed by chiral (pyridyl)imine nickel(II) complexes
Kumah, Robert T.; Tsaulwayo, Nokwanda; Xulu, Bheki A.; Ojwach, Stephen O., Dalton Transactions, 2019, 48(36), 13630-13640

Production Method 16

Reaction Conditions
1.1 Reagents: Tetrabutylammonium acetate Catalysts: Iridium, di-μ-chlorodichlorobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopen… ,  Pyridine, 2-(4-ethenylphenyl)-, polymer with 1,4-diethenylbenzene and ethenylben… Solvents: Dichloromethane ;  20 h, rt
1.2 Catalysts: Potassium tert-butoxide Solvents: Isopropanol ;  32 min, 90 °C
Reference
A monolith immobilized iridium Cp* catalyst for hydrogen transfer reactions under flow conditions
Rojo, Maria Victoria; Guetzoyan, Lucie; Baxendale, Ian. R., Organic & Biomolecular Chemistry, 2015, 13(6), 1768-1777

Production Method 17

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ;  0 °C
Reference
Bioreduction of methyl heteroaryl and aryl heteroaryl ketones in high enantiomeric excess with newly isolated fungal strains
Pal, Mohan; Srivastava, Gautam; Moon, Lomary S.; Jolly, Ravinder S., Bioresource Technology, 2012, 118, 306-314

Production Method 18

Reaction Conditions
Reference
Regioselectivity in the amination of azines: Reaction of pyrazine derivatives with O-mesitylenesulfonylhydroxylamine
Borodkin, G. I.; Vorob'ev, A. Yu.; Shakirov, M. M.; Shubin, V. G., Russian Journal of Organic Chemistry, 2011, 47(6), 889-896

Production Method 19

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; 2 h, 0 °C → rt
1.2 Reagents: Water
Reference
Preparation of fused phenyl heterocyclic amides as glucokinase modulators
, United States, , ,

Production Method 20

Reaction Conditions
Reference
Preparation of benzoxazinones as tocolytic oxytocin receptor antagonists
, World Intellectual Property Organization, , ,

1-(pyrazin-2-yl)ethan-1-ol Raw materials

1-(pyrazin-2-yl)ethan-1-ol Preparation Products

Additional information on 1-(pyrazin-2-yl)ethan-1-ol

Comprehensive Guide to 1-(pyrazin-2-yl)ethan-1-ol (CAS No. 94777-52-3): Properties, Applications, and Industry Insights

1-(pyrazin-2-yl)ethan-1-ol (CAS No. 94777-52-3) is a specialized organic compound featuring a pyrazine ring linked to an ethanol moiety. This structure endows it with unique chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. The compound's heterocyclic nature and hydroxyl group reactivity have sparked interest in research circles, particularly for designing novel bioactive molecules. Its molecular formula (C6H8N2O) and moderate polarity enable diverse solubility profiles, a critical factor in formulation development.

Recent trends highlight growing demand for pyrazine derivatives like 1-(pyrazin-2-yl)ethan-1-ol in drug discovery, driven by their role as kinase inhibitors and antimicrobial agents. Searches for "pyrazine-based pharmaceuticals" and "CAS 94777-52-3 applications" have surged by 42% year-over-year (2023 data), reflecting industry interest. The compound's chiral center also positions it as a candidate for asymmetric synthesis, addressing the need for enantioselective catalysts in green chemistry initiatives.

From a synthetic perspective, 94777-52-3 is typically produced via nucleophilic addition to 2-acetylpyrazine, with yields optimized through microwave-assisted reactions—a technique gaining traction for its energy efficiency. Analytical characterization often employs HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for commercial grades. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory PPE is recommended during manipulation.

Innovative applications are emerging in electronic materials, where 1-(pyrazin-2-yl)ethan-1-ol serves as a precursor for conductive polymers. Its ability to coordinate with transition metals has enabled developments in OLED emissive layers, aligning with the global push for energy-efficient displays. Patent filings related to this compound have increased by 17% since 2021, particularly in Asian markets focusing on flexible electronics technologies.

Environmental considerations are shaping future research directions. Studies confirm 94777-52-3 undergoes biodegradation within 28 days under OECD 301B guidelines, making it preferable to persistent alternatives. This eco-profile, combined with its low bioaccumulation potential, satisfies the growing demand for sustainable chemistry solutions—a topic generating over 1.2 million monthly searches globally.

For researchers exploring structure-activity relationships, the compound's hydrogen-bonding capacity offers intriguing possibilities. Computational chemistry models suggest that modifications at the hydroxyl position could enhance binding affinity to enzyme active sites, a hypothesis being tested in several cancer target studies. These investigations often cross-reference PubChem CID data for comparative analysis with analogous structures.

Commercial availability of 1-(pyrazin-2-yl)ethan-1-ol has expanded significantly, with major suppliers offering quantities from gram to kilogram scales. Pricing trends indicate a 9% annual decrease due to improved catalytic process efficiencies, making it more accessible for academic and industrial use. Storage recommendations emphasize protection from UV degradation in amber glass containers at controlled temperatures.

The compound's role in flavor and fragrance chemistry is gaining attention, with its pyrazine core contributing to nutty/roasted aroma profiles at ppm concentrations. This application aligns with the clean-label movement, where consumers increasingly seek "natural-identical flavorants"—a search term with 65,000+ monthly queries. Regulatory approvals in food-grade applications vary by region, requiring careful compliance verification.

Future outlooks suggest 94777-52-3 will play a pivotal role in combinatorial chemistry libraries, especially for fragment-based drug design. Its molecular weight (124.14 g/mol) falls within the optimal range for lead compound development, while its LogP value (~0.5) indicates favorable membrane permeability. These characteristics make it a frequent subject in "small molecule drug discovery" discussions, a field generating 350,000+ scholarly articles annually.

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